Cas no 1805618-70-5 (Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805618-70-5
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4885592
• Update Time: 2025-07-24

Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7F6NO2/c1-2-19-9(18)7-6(11)5(8(12)13)4(3-17-7)10(14,15)16/h3,8H,2H2,1H3
• InChI Key： NNUKGLNJEHCYSG-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OCC)=NC=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate

Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805618-70-5): A Comprehensive Overview

Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1805618-70-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, which is renowned for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of multiple fluorinated substituents, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The molecular structure of Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate consists of a pyridine core substituted with a difluoromethyl group at the 4-position, a fluoro atom at the 3-position, and a trifluoromethyl group at the 5-position. Additionally, the carboxylate moiety at the 2-position enhances its solubility in polar solvents and facilitates further functionalization. This combination of substituents imparts a high degree of electronic richness to the molecule, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on fluorinated pyridine derivatives due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The presence of fluorine atoms in Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate not only modulates the electronic properties of the molecule but also contributes to its lipophilicity and metabolic resistance. These characteristics make it an attractive candidate for developing novel therapeutic agents that require prolonged circulation and sustained activity.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The fluorinated pyridine scaffold in Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate offers a versatile platform for designing kinase inhibitors with improved selectivity and potency. Recent studies have demonstrated that fluorinated analogs can exhibit superior binding affinities to target kinases compared to their non-fluorinated counterparts, owing to the increased electrostatic interactions and hydrophobic effects.

Moreover, the compound has shown promise in preclinical studies as a precursor for developing antiviral agents. The unique structural features of Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate allow it to interact with viral proteases and polymerases, inhibiting viral replication. The fluorinated substituents enhance the compound's ability to penetrate viral membranes and disrupt essential viral processes. This makes it a potential candidate for treating emerging viral infections where traditional antiviral drugs may have limited efficacy.

The synthesis of Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the pyridine ring is particularly challenging due to the high reactivity of fluorinating agents. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions have been employed to introduce the desired fluorinated substituents efficiently.

In addition to its pharmaceutical applications, Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate has potential uses in agrochemicals and material science. The presence of multiple fluorinated groups enhances its stability under various environmental conditions, making it suitable for developing pesticides and herbicides with prolonged activity. Furthermore, its unique electronic properties make it an interesting candidate for designing advanced materials with tailored optical and electronic characteristics.

The future prospects for Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxylate are promising, with ongoing research focused on expanding its applications in drug discovery and material science. As our understanding of molecular interactions continues to evolve, new opportunities will arise for leveraging this compound's unique properties. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.